Cas no 518036-07-2 (1H-Imidazo[1,5-a]imidazol-5(6H)-one)

• Product Name: 1H-Imidazo[1,5-a]imidazol-5(6H)-one
• CAS No: 518036-07-2
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 1021626
• PubChem ID: 12008273
• Update Time: 2025-07-23

1H-Imidazo[1,5-a]imidazol-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,5-a]imidazol-5(6H)-one
• 1,6-DIHYDRO-5H-IMIDAZO[1,5-A]IMIDAZOL-5-ONE
• 1,6-dihydroimidazo[1,2-c]imidazol-5-one
• 5H-Imidazo[1,5-a]imidazol-5-one,1,6-dihydro-(9CI)
• 5H-Imidazo[1,5-a]imidazol-5-one, 1,6-dihydro-
• AGN-PC-00JOON
• AK-77722
• ANW-71584
• CTK8C4333
• KB-218919
• MolPort-004-774-675
• 518036-07-2
• AKOS006377657
• DTXSID10475705

• MDL： MFCD18072813
• Inchi： 1S/C5H5N3O/c9-5-7-3-4-6-1-2-8(4)5/h1-3,6H,(H,7,9)
• InChI Key： IVLQZUWPTYYECJ-UHFFFAOYSA-N
• SMILES： O=C1NC=C2NC=CN21

Computed Properties

• Exact Mass: 123.043261792g/mol
• Monoisotopic Mass: 123.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 44.4Ų